Cas no 2097974-35-9 (6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097974-35-9
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5724158
• PubChem ID: 91622670
• Update Time: 2025-05-25

6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(p-fluorophenyl)-3-methyluracil
• 2097974-35-9
• 6-(4-fluorophenyl)-3-methyl-1H-pyrimidine-2,4-dione
• F1967-7234
• 6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040812013

• Inchi： 1S/C11H9FN2O2/c1-14-10(15)6-9(13-11(14)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,16)
• InChI Key： WWVNVAFLTNCFGC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C)C(N1)=O)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-(4-Fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-(4-Fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a compound with the CAS number 2097974-35-9. This compound belongs to the class of tetrahydropyrimidine diones, which are known for their diverse biological activities and applications in pharmaceutical chemistry. The molecule features a tetrahydropyrimidine ring system with two ketone groups at positions 2 and 4, a methyl group at position 3, and a 4-fluorophenyl substituent at position 6. These structural features contribute to its unique chemical properties and potential biological functions.

The synthesis of 6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions. One common approach is the condensation of amines with carbonyl compounds under specific conditions to form the tetrahydropyrimidine ring. The introduction of the 4-fluorophenyl group and the methyl group requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly.

Research on this compound has focused on its potential as a building block for drug development. The tetrahydropyrimidine dione core is known to exhibit various biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. The presence of the fluorophenyl group enhances the compound's lipophilicity and bioavailability, making it a promising candidate for drug delivery systems.

In recent studies, 6-(4-fluorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been investigated for its role in modulating cellular signaling pathways. For instance, it has shown potential in inhibiting key enzymes involved in inflammatory responses. This makes it a valuable tool in the development of novel anti-inflammatory agents.

Moreover, the compound's ability to act as a scaffold for further functionalization has been explored in medicinal chemistry. By attaching various substituents to the tetrahydropyrimidine ring or the phenyl group, researchers can tailor its properties for specific therapeutic applications. This versatility underscores its importance in modern drug discovery programs.

In terms of physical properties, 6-(4-fluorophenyl)-3-methyl-1,2,3,tetrahydropyrimidine-2,dione is typically a crystalline solid with a melting point around 180°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions and purification techniques.

The application of this compound extends beyond pharmaceuticals into materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics or as a precursor for advanced materials with tailored optical properties.

In conclusion,6-(4-fluorophenyl)-3-methyl-1,tetrahydropyrimidine,dione (CAS No: 2097974-35-9) is a versatile compound with significant potential in both therapeutic and material applications. Ongoing research continues to uncover new insights into its properties and uses.